Cas no 53065-42-2 (Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester)

Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester structure
53065-42-2 structure
Product Name:Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester
CAS No:53065-42-2
MF:C5H11N3O2S
MW:177.224739313126
CID:1580798
PubChem ID:71365382
Update Time:2025-04-21

Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxylic acid, 2-(aminothioxomethyl)-2-methyl-, ethyl ester
    • ethyl N-[carbamothioyl(methyl)amino]carbamate
    • Ethyl 2-carbamothioyl-2-methylhydrazine-1-carboxylate
    • DTXSID50788801
    • 53065-42-2
    • Inchi: 1S/C5H11N3O2S/c1-3-10-5(9)7-8(2)4(6)11/h3H2,1-2H3,(H2,6,11)(H,7,9)
    • InChI Key: MKICMJIUFLYFSA-UHFFFAOYSA-N
    • SMILES: S=C(N)N(C)NC(=O)OCC

Computed Properties

  • Exact Mass: 177.05733
  • Monoisotopic Mass: 177.05719778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 99.7Ų

Experimental Properties

  • PSA: 67.59
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